77-90-7

Acetyl tributyl citrate

In Stock

• CAS RN:
• 77-90-7

• Formula:
• C20H34O8

• InChI:
• InChI=1S/C20H34O8/c1-5-8-11-25-17(22)14-20(28-16(4)21,19(24)27-13-10-7-3)15-18(23)26-12-9-6-2/h5-15H2,1-4H3

• InChIKey:
• QZCLKYGREBVARF-UHFFFAOYSA-N

• Tributyl 2-acetylcitrate is a hydrophobic biodegradable plasticizer, that is usually synthesized by esterification of citric acid. Pharmaceutically, it is used as an excipient, which is generally applied as a thin film over the tablets or capsules.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Acetyl tributyl citrate, also known as citroflex a or tributyl 2-acetylcitrate, belongs to the class of organic compounds known as tetracarboxylic acids and derivatives. These are carboxylic acids containing exactly four carboxyl groups. Acetyl tributyl citrate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acetyl tributyl citrate is primarily l...

N-(3-Chloro-4-fluorophenyl)acetamide

In Stock

• CAS RN:
• 877-90-7

• Formula:
• C8H7ClFNO

• InChI:
• InChI=1S/C8H7ClFNO/c1-5(12)11-6-2-3-8(10)7(9)4-6/h2-4H,1H3,(H,11,12)

• InChIKey:
• ALPHMTFVUKDBGJ-UHFFFAOYSA-N

• N-(3-Chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C8H7ClFNO and its molecular weight is 187.6 g/mol. The purity is usually 95%.

Bergenin

In Stock

• CAS RN:
• 477-90-7

• Formula:
• C14H16O9

• InChI:
• InChI=1S/C14H16O9/c1-21-11-5(16)2-4-7(9(11)18)12-13(23-14(4)20)10(19)8(17)6(3-15)22-12/h2,6,8,10,12-13,15-19H,3H2,1H3/t6-,8?,10+,12?,13-/m1/s1

• InChIKey:
• YWJXCIXBAKGUKZ-HJJNZUOJSA-N

• Bergenin is a glycoside and a major constituent of Peltophorum plants and has diverse biological activities. It scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) and ABTS radicals and inhibits nitrite production in vitro when used at concentrations ranging from 0.1 to 3 mM. Bergenin induces production of TNF-α, nitric oxide (NO), and IL-12 in M. tuberculosis-infected macrophages. In vivo, bergenin reduces pulmonary lesion formation and bacterial load in mice infected with M. tuberculosis H37Rv. Bergenin (10 mg/kg, i.p) restores activity of mitochondrial complex I, II, and IV and reduces renal lipid peroxidation, IL-1β production, and shrinkage of glomeruli in a rat model of ethylene glycol-induced renal injury. It also prevents arrhythmias induced by coronary artery ligation and reperfusion and BaCl2 in mice.
  Natural product derived from plant source.
  Bergenin ali...

N-(2-amino-1-methylethyl)-5-isoquinolinesulfonamide

• CAS RN:
• 84477-90-7

• Formula:
• C12H15N3O2S

• InChI:
• InChI=1S/C12H15N3O2S/c1-9(7-13)15-18(16,17)12-4-2-3-10-8-14-6-5-11(10)12/h2-6,8-9,15H,7,13H2,1H3

• InChIKey:
• MFAMIGGDMFDDBW-UHFFFAOYSA-N

• N-(2-amino-1-methylethyl)-5-isoquinolinesulfonamide is a useful research compound. Its molecular formula is C12H15N3O2S and its molecular weight is 265.33 g/mol. The purity is usually 95%.

9H-Fluorene-9-methanamine

In Stock

• CAS RN:
• 34577-90-7

• Formula:
• C14H13N

• InChI:
• InChI=1S/C14H13N/c15-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9,15H2

• InChIKey:
• WFALOHNPWGVANH-UHFFFAOYSA-N

• 9H-Fluorene-9-methanamine is a useful research compound. Its molecular formula is C14H13N and its molecular weight is 195.26 g/mol. The purity is usually 95%.

N'-(4-methylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851977-90-7

• Formula:
• C19H20N4O4S2

• InChI:
• InChI=1S/C19H20N4O4S2/c1-13-3-2-4-16-17(13)20-19(28-16)22-21-18(24)14-5-7-15(8-6-14)29(25,26)23-9-11-27-12-10-23/h2-8H,9-12H2,1H3,(H,20,22)(H,21,24)

• InChIKey:
• OTVXKWOZTZNHRE-UHFFFAOYSA-N

• N'-(4-methylbenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C19H20N4O4S2 and its molecular weight is 432.51. The purity is usually 95%.

5-Fluoro-2-pyrrolidin-2-yl-1H-benzoimidazole

In Stock

• CAS RN:
• 885277-90-7

• Formula:
• C11H12FN3

• InChI:
• InChI=1S/C11H12FN3/c12-7-3-4-8-10(6-7)15-11(14-8)9-2-1-5-13-9/h3-4,6,9,13H,1-2,5H2,(H,14,15)

• InChIKey:
• ALCGMNWDBVLARA-UHFFFAOYSA-N

• 5-Fluoro-2-pyrrolidin-2-yl-1H-benzoimidazole is a useful research compound. Its molecular formula is C11H12FN3 and its molecular weight is 205.23 g/mol. The purity is usually 95%.

3'-Chloro-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898777-90-7

• Formula:
• C15H10ClF3O

• InChI:
• InChI=1S/C15H10ClF3O/c16-11-3-1-2-10(8-11)14(20)5-4-9-6-12(17)15(19)13(18)7-9/h1-3,6-8H,4-5H2

• InChIKey:
• JWXYXQSUNHLGLD-UHFFFAOYSA-N

• 3'-Chloro-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H10ClF3O and its molecular weight is 298.68 g/mol. The purity is usually 95%.

1-Cyclopropyl-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1501777-90-7

• Formula:
• C6H9N3

• InChI:
• InChI=1S/C6H9N3/c7-6-3-4-8-9(6)5-1-2-5/h3-5H,1-2,7H2

• InChIKey:
• WWXOWIKXBOZBIB-UHFFFAOYSA-N

• 1-Cyclopropyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.159. The purity is usually 95%.

N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)picolinamide

In Stock

• CAS RN:
• 1797077-90-7

• Formula:
• C16H19N5O

• InChI:
• InChI=1S/C16H19N5O/c22-16(13-6-2-3-8-17-13)19-12-14-18-9-7-15(20-14)21-10-4-1-5-11-21/h2-3,6-9H,1,4-5,10-12H2,(H,19,22)

• InChIKey:
• PMNPBBXDYYOPRU-UHFFFAOYSA-N

• N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)picolinamide is a useful research compound. Its molecular formula is C16H19N5O and its molecular weight is 297.362. The purity is usually 95%.

(1R,5S)-8-cyclobutyl-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride

In Stock

• CAS RN:
• 2109277-90-7

• Formula:
• C16H23ClN2O

• InChI:
• InChI=1S/C16H22N2O.ClH/c1-3-12(4-1)18-13-6-7-14(18)10-16(9-13)19-15-5-2-8-17-11-15;/h2,5,8,11-14,16H,1,3-4,6-7,9-10H2;1H

• InChIKey:
• NVDKBRSIKXDOQV-UHFFFAOYSA-N

• (1R,5S)-8-cyclobutyl-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane hydrochloride is a useful research compound. Its molecular formula is C16H23ClN2O and its molecular weight is 294.82. The purity is usually 95%.

3-[4-(6,7-Dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-1-methylpyrazin-2-one

Usually In Stock

• CAS RN:
• 2379977-90-7

• Formula:
• C17H22N4OS

• InChI:
• InChI=1S/C17H22N4OS/c1-19-10-6-18-16(17(19)22)20-7-2-14(3-8-20)21-9-4-15-13(12-21)5-11-23-15/h5-6,10-11,14H,2-4,7-9,12H2,1H3

• InChIKey:
• BLVFGFFSUKYLHD-UHFFFAOYSA-N

• 3-[4-(6,7-Dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-1-methylpyrazin-2-one is a useful research compound. Its molecular formula is C17H22N4OS and its molecular weight is 330.45. The purity is usually 95%.